Cas no 192571-85-0 (Acetic acid 4,5-dimethoxypyridin-3-yl ester)

Acetic acid 4,5-dimethoxypyridin-3-yl ester structure
192571-85-0 structure
Product Name:Acetic acid 4,5-dimethoxypyridin-3-yl ester
CAS No:192571-85-0
MF:C9H11NO4
MW:197.187942743301
CID:907949
Update Time:2023-08-02

Acetic acid 4,5-dimethoxypyridin-3-yl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinol,4,5-dimethoxy-,acetate(ester)(9CI)
    • 4,5-dimethoxypyridin-3-yl acetate
    • 3-Pyridinol, 4,5-dimethoxy-, 3-acetate
    • Acetic acid 4,5-dimethoxypyridin-3-yl ester
    • Inchi: 1S/C9H11NO4/c1-6(11)14-8-5-10-4-7(12-2)9(8)13-3/h4-5H,1-3H3
    • InChI Key: LIJFBIWOENIDOZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CN=CC=1OC(C)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Topological Polar Surface Area: 57.6
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk